Selenium-70

• CAS No.: 19869-93-3
• Molecular Formula: Se
• Molecular Weight: 69.93352 g/mol
• IUPAC Name: selenium-70
• InChI: InChI=1S/Se/i1-9
• InChI Key: BUGBHKTXTAQXES-DBXDQKISSA-N
• SMILES: [Se]
• Isomeric SMILES: [70Se]
• Synonyms: 70Se radioisotope; Se-70 radioisotope; Selenium-70

Description

Selenium-70, also known as this compound, is a useful research compound. Its molecular formula is Se and its molecular weight is 69.93352 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Nutritional Supplementation

Selenium supplementation has been extensively studied for its potential health benefits, particularly in reducing the risk of certain diseases.

• Cancer Prevention : Research indicates that selenium supplementation can lead to a significant reduction in cancer incidence. For instance, a study showed that men and women taking selenium supplements for ten years had a 41% lower risk of total cancer compared to those on a placebo .
• Cardiovascular Health : Selenium's role in cardiovascular health is underscored by studies linking adequate selenium levels to lower mortality rates from heart disease. The KiSel-10 study demonstrated that participants with higher serum selenium levels had significantly reduced mortality rates over a ten-year period following supplementation .

Clinical Applications

Selenium-70 has been pivotal in clinical settings, particularly in understanding selenium deficiency and its associated health conditions.

• Case Study: Cardiomyopathy : A notable case involved a 15-month-old boy diagnosed with dilated cardiomyopathy due to selenium deficiency. Following selenium supplementation, his cardiac function improved significantly within three months . This case exemplifies the critical role of selenium in cardiac health.
• Keshan Disease : In regions with low selenium levels, such as parts of China, selenium deficiency has been linked to Keshan disease, a form of cardiomyopathy. Supplementation has shown promise in preventing and treating this condition .

Research Methodologies

The study of selenium and its isotopes often employs advanced techniques to analyze their effects on human health.

Research Method	Description
High Performance Liquid Chromatography	Used for the speciation of selenium compounds in biological samples .
Inductively Coupled Plasma Mass Spectrometry	Analyzes selenium levels in tissues to assess deficiency and supplementation effects .
Case-Control Studies	Investigate the relationship between serum selenium levels and disease outcomes .

Regulatory Aspects

The European Food Safety Authority has established guidelines regarding the tolerable upper intake level for selenium, emphasizing the importance of maintaining adequate but not excessive intake levels .